3-(2-naphthyl)-1-phenyl-1H-pyrazole-4-carbonitrile

• IUPAC Name: 3-naphthalen-2-yl-1-phenylpyrazole-4-carbonitrile
• InChI: InChI=1S/C20H13N3/c21-13-18-14-23(19-8-2-1-3-9-19)22-20(18)17-11-10-15-6-4-5-7-16(15)12-17/h1-12,14H
• InChI Key: CUWZNABYGMMDBZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=C(C(=N2)C3=CC4=CC=CC=C4C=C3)C#N
• Molecular Formula: C20H13N3
• Molecular Weight: 295.3 g/mol

Description

Synthesis Analysis

The synthesis of pyrazole derivatives, closely related to "3-(2-naphthyl)-1-phenyl-1H-pyrazole-4-carbonitrile," involves multi-component reactions that efficiently yield these compounds. For instance, a one-pot, four-component condensation reaction has been developed for the synthesis of similar pyrazole derivatives, highlighting the efficiency and versatility of these synthetic approaches in producing complex heterocyclic compounds (Rahmati, Eskandari-Vashareh, & Alizadeh-Kouzehrash, 2013).

Molecular Structure Analysis

Studies on similar compounds have focused on their crystal structure to understand the molecular arrangement and interactions. For example, the crystal structure of related pyrazole derivatives has been determined, revealing insights into molecular conformations and intermolecular interactions, which are crucial for understanding the chemical behavior and potential applications of these molecules (Asiri, Al-Youbi, Faidallah, Alamry, & Ng, 2011).

Chemical Reactions and Properties

Pyrazole derivatives exhibit a range of chemical reactions due to the presence of reactive functional groups. These reactions include cycloadditions, substitutions, and transformations that can be exploited to synthesize a wide array of chemical entities. The reactivity of such compounds is often studied using theoretical and computational methods to predict reaction outcomes and understand their mechanisms (Mohamed, El-Wahab, & El-Gogary, 2017).

Physical Properties Analysis

The physical properties of pyrazole derivatives, such as solubility, melting point, and crystallinity, are influenced by their molecular structure. Studies involving X-ray crystallography provide detailed information on the molecular and crystal structures, which can be correlated with their physical properties. For example, the crystal structure analysis of a closely related pyrazole derivative offers insights into its solid-state properties and molecular geometry (Ishikawa & Motohashi, 2014).

Future Directions

The future research directions could involve further exploration of the synthetic utility of similar compounds for the construction of diverse heterocyclic frameworks. Additionally, the development of new multicomponent strategies complying with the Green Chemistry principles could be a promising direction.